Saturated hydrocarbons

Saturated hydrocarbons are a class of organic compounds consisting solely of hydrogen and carbon atoms, where each carbon atom is bonded to other carbon atoms with single bonds only. These molecules do not contain any double or triple bonds, making them "saturated" with hydrogen. Common examples include alkanes such as methane (CH₄), ethane (C₂H₆), propane (C₃H₈), and butane (C₄H₁₀). Saturated hydrocarbons are typically found in crude oil and natural gas, and they play a vital role in various industrial applications. They are often used as fuels due to their high calorific value; for instance, methane is the primary component of natural gas. Additionally, saturated hydrocarbons serve as important raw materials in the petrochemical industry, where they can be refined into a wide range of products such as waxes and lubricants through fractional distillation processes.